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Compound of Interest

Compound Name: 4-Vinylbiphenyl

Cat. No.: B1584822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations

essential for the proper handling of 4-Vinylbiphenyl (also known as 4-phenylstyrene). Due to

its chemical properties and potential hazards, a thorough understanding and implementation of

safety protocols are imperative for all personnel working with this compound. This document

summarizes key data from safety data sheets (SDS) and outlines general best practices for

laboratory safety.

Physicochemical and Hazard Profile
4-Vinylbiphenyl is a solid organic compound with specific properties that necessitate careful

handling.[1] A summary of its key physical and chemical properties is provided below.

Table 1: Physical and Chemical Properties of 4-Vinylbiphenyl
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Property Value

Appearance Cream solid[1]

Molecular Formula C14H12[1]

Molecular Weight 180.25 g/mol [1]

Melting Point 115 - 116 °C / 239 - 240.8 °F[1]

Boiling Point No information available[1]

Flash Point No information available[1]

Solubility No information available[1]

Stability Moisture sensitive[1]

The primary hazards associated with 4-Vinylbiphenyl are skin, eye, and respiratory irritation,

and it is harmful if swallowed.[2][3] It is also recognized as being very toxic to aquatic life with

long-lasting effects.[3]

Table 2: GHS Hazard Information for 4-Vinylbiphenyl

Hazard Class Hazard Statement

Acute toxicity, Oral Harmful if swallowed.[2]

Skin irritation Causes skin irritation.[2][3]

Eye irritation Causes serious eye irritation.[2][3]

Specific target organ toxicity — single exposure May cause respiratory irritation.[2][3]

Hazardous to the aquatic environment, long-

term hazard

May cause long lasting harmful effects to

aquatic life.[4]

Health and Safety Recommendations
Given the identified hazards, strict adherence to safety protocols is crucial when handling 4-
Vinylbiphenyl.
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Personal Protective Equipment (PPE)
The following diagram outlines the essential personal protective equipment required when

working with 4-Vinylbiphenyl.

Required Personal Protective Equipment

Handling 4-Vinylbiphenyl

Eye Protection
(Safety Goggles/Glasses)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat/Protective Clothing)

Respiratory Protection
(Use in a Ventilated Area)

Click to download full resolution via product page

Caption: Essential PPE for handling 4-Vinylbiphenyl.

Safe Handling and Storage
To minimize exposure and ensure stability, the following handling and storage procedures

should be followed:

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1]
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Prevent dust formation.[1]

Use only in a well-ventilated area, such as a chemical fume hood.[3]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Protect from moisture as the compound is moisture-sensitive.[1]

Store at 2-8°C.[5]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
The following decision tree outlines the initial first-aid steps to be taken upon exposure to 4-
Vinylbiphenyl.
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Exposure to 4-Vinylbiphenyl

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Action

Take off contaminated clothing.
Wash skin with soap and plenty of water.

Action

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Action

Rinse mouth with water.
Do NOT induce vomiting.

Action

Seek immediate medical attention.
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Start: Planning Experiment

Conduct Risk Assessment
(Review SDS, identify hazards)

Select and Don Appropriate PPE

Prepare Engineering Controls
(Fume hood, ventilation)

Weighing and Handling
(In designated area, avoid dust)

Reaction Setup and Execution
(Closed system if possible)

Work-up and Purification
(Under ventilation)

Decontaminate Glassware and Work Area

Dispose of Waste
(Follow institutional guidelines)

End: Document Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

